Cas no 2138047-56-8 (2-(3-amino-4-fluorophenyl)benzaldehyde)

• Product Name: 2-(3-amino-4-fluorophenyl)benzaldehyde
• CAS No: 2138047-56-8
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• CID: 6393902
• PubChem ID: 165490079
• Update Time: 2025-06-08

2-(3-amino-4-fluorophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-4-fluorophenyl)benzaldehyde
• 2138047-56-8
• EN300-1142091

• Inchi： 1S/C13H10FNO/c14-12-6-5-9(7-13(12)15)11-4-2-1-3-10(11)8-16/h1-8H,15H2
• InChI Key： CZDIKHOBBWFPIW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 215.074642105g/mol
• Monoisotopic Mass: 215.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-(3-amino-4-fluorophenyl)benzaldehyde

Comprehensive Overview of 2-(3-amino-4-fluorophenyl)benzaldehyde (CAS No. 2138047-56-8): Properties, Applications, and Industry Insights

2-(3-amino-4-fluorophenyl)benzaldehyde (CAS No. 2138047-56-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated benzaldehyde derivative features a unique molecular structure combining an amino group and fluorine substitution, making it valuable for designing advanced small molecule drugs and functional materials. The compound's CAS registry number 2138047-56-8 serves as its universal identifier in chemical databases.

Recent studies highlight the growing demand for fluorinated building blocks like 2-(3-amino-4-fluorophenyl)benzaldehyde in drug discovery. The pharmaceutical industry particularly values its meta-amino para-fluoro configuration, which enhances bioavailability and target binding affinity in kinase inhibitors and GPCR modulators. Researchers are actively investigating its potential in cancer therapeutics and neurodegenerative disease research, aligning with current trends in precision medicine development.

The compound's benzaldehyde core enables diverse chemical transformations, serving as a versatile intermediate for Schiff base formation, reductive amination, and heterocyclic synthesis. Its fluorine atom contributes to metabolic stability—a key consideration in modern medicinal chemistry optimization. Synthetic protocols for CAS 2138047-56-8 typically involve palladium-catalyzed cross-coupling or selective fluorination strategies, reflecting cutting-edge organofluorine chemistry techniques.

Analytical characterization of 2-(3-amino-4-fluorophenyl)benzaldehyde employs advanced techniques including HPLC purity analysis, mass spectrometry, and multinuclear NMR (particularly ¹⁹F NMR). The compound typically appears as a yellow crystalline powder with specific solubility profiles in polar organic solvents. Stability studies indicate proper storage under inert atmosphere at low temperatures to preserve its reactive aldehyde functionality.

Industrial applications of this high-value chemical intermediate extend beyond pharmaceuticals to organic electronics and advanced material science. Its molecular architecture shows promise for developing fluorescent probes and photoactive materials, addressing growing needs in bioimaging and optoelectronic devices. The structure-activity relationship (SAR) of derivatives from 2138047-56-8 is actively explored in computational chemistry models to predict novel bioactive compounds.

Market analysis reveals increasing procurement of 2-(3-amino-4-fluorophenyl)benzaldehyde by contract research organizations (CROs) and specialty chemical suppliers. Current research focuses on developing more sustainable synthetic routes using flow chemistry and catalytic fluorination methods—topics frequently searched in green chemistry forums. The compound's patent landscape shows growing inclusion in drug candidate patents since 2020, particularly in kinase inhibitor applications.

Quality specifications for CAS 2138047-56-8 typically require ≥98% purity by HPLC analysis, with strict control of aldehyde oxidation byproducts. Leading manufacturers emphasize quality-by-design (QbD) approaches to ensure batch-to-batch consistency for critical research applications. The compound's structure-property relationships are frequently discussed in medchem optimization literature, particularly regarding fluorine effects on pharmacokinetic parameters.

Emerging applications in bioconjugation chemistry utilize the aldehyde handle of 2-(3-amino-4-fluorophenyl)benzaldehyde for developing antibody-drug conjugates (ADCs) and protein labeling reagents. This aligns with booming interest in targeted drug delivery systems—a hot topic in biopharmaceutical research. The compound's dual functional groups enable sophisticated molecular scaffolding strategies sought after in fragment-based drug discovery.

Technical discussions about 2138047-56-8 often appear in contexts of structure-based drug design and lead compound optimization. Its molecular weight (229.23 g/mol) and lipophilicity parameters make it suitable for crossing blood-brain barrier studies—a frequent search term in CNS drug development circles. Researchers appreciate its balanced hydrogen bond donor/acceptor count when designing compounds with optimal drug-like properties.

The future outlook for 2-(3-amino-4-fluorophenyl)benzaldehyde appears robust, driven by expanding applications in proteolysis targeting chimeras (PROTACs) and molecular glues—two rapidly growing areas in drug discovery. Continuous improvements in fluorination methodologies and catalytic amination processes promise to enhance the commercial availability of this valuable chemical building block, supporting innovation across multiple scientific disciplines.